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Introduction

Sophoraflavanones are a class of prenylated flavonoids predominantly isolated from the genus
Sophora, which have demonstrated significant antimicrobial properties. This document
provides detailed application notes and protocols for the antibacterial susceptibility testing of
Sophoraflavanone G, a well-studied member of this class. While the user inquired about
Sophoraflavanone I, the available scientific literature extensively covers the antibacterial
activities of Sophoraflavanone G and B, with a notable lack of specific data for
Sophoraflavanone I. Therefore, this document will focus on the comprehensive data available
for Sophoraflavanone G as a representative compound, offering valuable insights for
researchers, scientists, and drug development professionals.

Sophoraflavanone G has shown potent activity against a range of bacteria, particularly Gram-
positive organisms and multidrug-resistant strains such as Methicillin-Resistant Staphylococcus
aureus (MRSA).[1][2] Its proposed mechanism of action involves the disruption of the bacterial
cell wall through direct interaction with peptidoglycan and a reduction in cell membrane fluidity.
[3][4] Furthermore, Sophoraflavanone G exhibits synergistic effects when combined with
conventional antibiotics, which could be a promising strategy to combat antibiotic resistance.[1]
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These application notes summarize the quantitative antibacterial data for Sophoraflavanone G,
provide detailed experimental protocols for susceptibility testing, and illustrate the experimental
workflow and proposed mechanism of action through diagrams.

Data Presentation
Table 1: Minimum Inhibitory Concentration (MIC) of

sonhorafl s Aai | Strai

Bacterial Strain MIC (pg/mL) Reference(s)
Methicillin-Resistant
Staphylococcus aureus 05-8
(MRSA) (10 clinical isolates)
Methicillin-Resistant
Staphylococcus aureus 3.13-6.25
(MRSA) (21 strains)
Riemerella anatipestifer ATCC
11845
Riemerella anatipestifer )
(clinical isolates)
Staphylococcus aureus -
Escherichia coli No activity
Enterococcus faecium KACC

12.5
11954
Enterococcus faecium CCARM 125
5506 '
Streptococcus mutans 05-4
Streptococcus sobrinus 05-4
Listeria monocytogenes 0.98
Pseudomonas aeruginosa

>1000

PAO1
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Table 2: Minimum Bactericidal Concentration (MBC) of

Saphoraflavanone G

Bacterial Strain MBC (pg/mL) Reference(s)

Riemerella anatipestifer ATCC
11845

Enterococcus faecium (strain 125
not specified) '

Table 3: Synergistic Activity of Sophoraflavanone G with
Antibiotics

Sophoraflavan
Fold Decrease

Bacterial o one G . .
. Antibiotic . in Antibiotic Reference(s)
Strain Concentration
MIC
(ng/mL)
Staphylococcus o
Gentamicin 0.03 4
aureus
Methicillin- o
) Synergistic (FIC
Resistant . N _
Ampicillin Not specified index: 0.188 -
Staphylococcus

0.375)
aureus (MRSA)

Methicillin- o
) Synergistic (FIC
Resistant - - )
Oxacillin Not specified index: 0.188 -
Staphylococcus
0.375)

aureus (MRSA)

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) using Broth Microdilution Method

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines and
is a standard method for determining the MIC of an antimicrobial agent.
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Materials:

e Sophoraflavanone G stock solution (e.g., in DMSO)

o 96-well microtiter plates

o Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

» Bacterial inoculum (prepared to 0.5 McFarland standard)

» Positive control antibiotic (e.g., ampicillin, gentamicin)

» Negative control (uninoculated medium)

o Plate reader (optional, for OD600 measurements)

Procedure:

e Preparation of Microtiter Plates:

o Add 100 pL of sterile MHB to all wells of a 96-well plate.

o Add 100 pL of the Sophoraflavanone G stock solution to the first well of each row to be
tested.

o Serial Dilution:

o Perform a two-fold serial dilution by transferring 100 pL from the first well to the second
well. Mix well by pipetting up and down.

o Continue this serial dilution across the plate to achieve a range of concentrations. Discard
100 pL from the last well.

 Inoculum Preparation:

o Prepare a bacterial suspension equivalent to a 0.5 McFarland standard from a fresh
culture.
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o Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10"5
CFU/mL in the wells.

¢ |noculation:

o Add 10 pL of the prepared bacterial inoculum to each well (except the negative control
wells).

e Controls:

o Positive Control: A row with a known antibiotic undergoing serial dilution and inoculated
with the test organism.

o Growth Control: A well containing MHB and the bacterial inoculum, but no antimicrobial
agent.

o Sterility Control: A well containing only MHB to check for contamination.
 Incubation:

o Incubate the plates at 37°C for 18-24 hours.
e Reading the Results:

o The MIC is defined as the lowest concentration of Sophoraflavanone G that completely
inhibits visible growth of the organism. This can be determined by visual inspection or by
measuring the optical density at 600 nm (OD600).

Protocol 2: Determination of Minimum Bactericidal
Concentration (MBC)

The MBC is determined following the MIC test to ascertain the concentration at which the
antimicrobial agent is bactericidal.

Procedure:

e Subculturing from MIC plate:
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o From the wells of the MIC plate that show no visible growth (i.e., at and above the MIC),
take a 10-100 L aliquot.

e Plating:

o Spread the aliquot onto an appropriate agar plate (e.g., Mueller-Hinton Agar).
* Incubation:

o Incubate the agar plates at 37°C for 18-24 hours.
e Reading the Results:

o The MBC is the lowest concentration of the antimicrobial agent that results in a 299.9%
reduction in the initial inoculum count.

Protocol 3: Checkerboard Assay for Synergy Testing

This assay is used to evaluate the synergistic, indifferent, or antagonistic effects of combining
Sophoraflavanone G with a conventional antibiotic.

Procedure:

Plate Setup:

o In a 96-well plate, dilute Sophoraflavanone G horizontally (e.g., along the rows) and the
antibiotic vertically (e.g., down the columns).

o This creates a matrix of wells with varying concentrations of both agents.

Inoculation:

o Inoculate the wells with the test organism as described in the MIC protocol.

Incubation and Reading:

o Incubate and read the results as for the MIC determination.

Calculation of Fractional Inhibitory Concentration (FIC) Index:

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o The FIC index is calculated for each well showing no growth using the following formula:
FIC Index = FIC of Sophoraflavanone G + FIC of Antibiotic Where: FIC of
Sophoraflavanone G = (MIC of Sophoraflavanone G in combination) / (MIC of
Sophoraflavanone G alone) FIC of Antibiotic = (MIC of Antibiotic in combination) / (MIC of
Antibiotic alone)

o Interpretation:
» FIC Index < 0.5: Synergy
» 0.5 <FIC Index < 4: Indifference

» FIC Index > 4: Antagonism

Mandatory Visualizations

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Prepare 96-well plate
with serial dilutions of
Sophoraflavanone G

Prepare Bacterial Culture
(e.g., 0.5 McFarland)

Inoculate plate with
bacterial suspension

Incubate at 37°C
for 18-24 hours

Determine MIC
(Lowest concentration with
no visible growth)

Subculture from wells
with no growth onto
agar plates

Incubate agar plates
at 37°C for 18-24 hours

Determine MBC

(Lowest concentration with
>99.9% killing)
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Caption: Workflow for MIC and MBC determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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